Cas no 156979-61-2 (4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-)

• Product name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-
• CAS No: 156979-61-2
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 203135

4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(4-hydroxy-2,3,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-
• Nervosin
• Nervosin (flavone)
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-
• 5,7,4'-Trihydroxy-2',3',6'-trimethoxyisoflavone

• Inchi： 1S/C18H16O8/c1-23-12-6-11(21)17(24-2)18(25-3)14(12)9-7-26-13-5-8(19)4-10(20)15(13)16(9)22/h4-7,19-21H,1-3H3
• InChI Key： SPVPCROZEFMFBN-UHFFFAOYSA-N
• SMILES： COC1C(C2C(=O)C3C(=CC(=CC=3O)O)OC=2)=C(OC)C(OC)=C(O)C=1

Computed Properties

• Exact Mass: 360.08448
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• XLogP3: 1.495

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 654.5±55.0 °C(Predicted)
• PSA: 114.68
• pka: 6.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylisoflavones